Cas no 7221-63-8 (H2BBTA)

H2BBTA structure
H2BBTA structure
Product Name:H2BBTA
CAS No:7221-63-8
MF:C6H4N6
MW:160.136158943176
MDL:MFCD02684938
CID:3043221
Update Time:2025-04-21

H2BBTA Chemical and Physical Properties

Names and Identifiers

    • H2BBTA
    • 1,5-dihydrobenzo(1,2-d:4,5-d')bistriazole
    • SY238247
    • 5,6-dihydrotriazolo[4,5-f]benzotriazole
    • 1,5-Dihydrobenzo[1,2-d:4,5-d']bis([1,2,3]triazole)
    • 1,5-Dihydrobenzo[1,2-d:4,5-d inverted exclamation mark ]bis([1,2,3]triazole)
    • MDL: MFCD02684938
    • Inchi: 1S/C6H4N6/c1-3-5(9-11-7-3)2-6-4(1)8-12-10-6/h1-2,7,11H
    • InChI Key: CQHFYDYTMUPITM-UHFFFAOYSA-N
    • SMILES: N1C2=CC3C(=CC2=NN1)N=NN=3

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 396
  • Topological Polar Surface Area: 73.5

H2BBTA Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY238247-0.25g
1,5-Dihydrobenzo[1,2-d:4,5-d’]bis([1,2,3]triazole)
7221-63-8 ≥95%
0.25g
¥673.00 2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY238247-1g
1,5-Dihydrobenzo[1,2-d:4,5-d’]bis([1,2,3]triazole)
7221-63-8 ≥95%
1g
¥1336.00 2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY238247-5g
1,5-Dihydrobenzo[1,2-d:4,5-d’]bis([1,2,3]triazole)
7221-63-8 ≥95%
5g
¥5248.00 2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY238247-10g
1,5-Dihydrobenzo[1,2-d:4,5-d’]bis([1,2,3]triazole)
7221-63-8 ≥95%
10g
¥10496.00 2025-04-13
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y16595-5g
H2BBTA
7221-63-8 95%
5g
¥16509.0 2024-07-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y16595-250mg
H2BBTA
7221-63-8 95%
250mg
¥2859.0 2024-07-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y16595-1g
H2BBTA
7221-63-8 95%
1g
¥6309.0 2024-07-15
Ambeed
A1154723-100mg
1,5-Dihydrobenzo[1,2-d:4,5-d']bis([1,2,3]triazole)
7221-63-8 98%
100mg
$109.0 2025-04-17
Ambeed
A1154723-250mg
1,5-Dihydrobenzo[1,2-d:4,5-d']bis([1,2,3]triazole)
7221-63-8 98%
250mg
$164.0 2025-04-17
Ambeed
A1154723-1g
1,5-Dihydrobenzo[1,2-d:4,5-d']bis([1,2,3]triazole)
7221-63-8 98%
1g
$421.0 2025-04-17
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